5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol

• IUPAC Name: 3-(2,4-dichlorophenyl)-4-(naphthalen-1-ylmethylideneamino)-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C19H12Cl2N4S/c20-14-8-9-16(17(21)10-14)18-23-24-19(26)25(18)22-11-13-6-3-5-12-4-1-2-7-15(12)13/h1-11H,(H,24,26)
• InChI Key: GUGCGEYBYJXKLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2C=NN3C(=NNC3=S)C4=C(C=C(C=C4)Cl)Cl
• Molecular Formula: C19H12Cl2N4S
• Molecular Weight: 399.3 g/mol

Description

5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol, also known as DNTT, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol varies depending on its application. In pharmaceuticals, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol is believed to inhibit the growth of cancer cells by inducing apoptosis through the activation of caspase-3 and caspase-9. In agrochemicals, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol is believed to inhibit the growth of weeds by interfering with their photosynthetic processes through the inhibition of photosystem II. In materials science, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol is used as a precursor for the synthesis of various materials through its ability to form coordination bonds with metal ions.
Biochemical and Physiological Effects:
5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has been found to have various biochemical and physiological effects depending on its application. In pharmaceuticals, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has been found to induce apoptosis in cancer cells, which leads to the inhibition of their growth. In agrochemicals, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has been found to inhibit the growth of weeds by interfering with their photosynthetic processes. In materials science, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has been found to form coordination bonds with metal ions, which leads to the synthesis of various materials.

Advantages and Limitations for Lab Experiments

The advantages of using 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol in lab experiments include its high purity, stability, and ease of synthesis. However, the limitations of using 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol in lab experiments include its toxicity and the need for proper handling and disposal procedures.

Future Directions

There are several potential future directions for the research on 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol. In pharmaceuticals, further studies could be conducted to investigate the efficacy of 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol as an anticancer agent and to explore its potential for combination therapy with other anticancer drugs. In agrochemicals, further studies could be conducted to investigate the potential of 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol as a herbicide and to explore its potential for use in integrated weed management systems. In materials science, further studies could be conducted to investigate the potential of 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol as a precursor for the synthesis of various materials and to explore its potential for use in the development of new materials with unique properties.
Conclusion:
In conclusion, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol have been discussed in this paper. Further research on 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol could lead to the development of new drugs, herbicides, and materials with unique properties.

Scientific Research Applications

5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has been extensively studied for its potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science. In pharmaceuticals, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has shown promising results as an anticancer agent, with studies suggesting that it inhibits the growth of cancer cells by inducing apoptosis. In agrochemicals, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has been found to possess herbicidal properties, with studies suggesting that it inhibits the growth of weeds by interfering with their photosynthetic processes. In materials science, 5-(2,4-dichlorophenyl)-4-[(1-naphthylmethylene)amino]-4H-1,2,4-triazole-3-thiol has been used as a precursor for the synthesis of various materials such as metal-organic frameworks and polymers.